DL-alpha-Hydroxymyristic acid
DL-alpha-Hydroxymyristic acid
2-Hydroxymyristic acid, also known as a-hydroxymyristate or a-hydroxy-N-tetradecylate, belongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. 2-Hydroxymyristic acid is considered to be a practically insoluble (in water) and relatively neutral molecule. 2-Hydroxymyristic acid has been primarily detected in urine. Within the cell, 2-hydroxymyristic acid is primarily located in the membrane (predicted from logP), cytoplasm and adiposome.
2-hydroxymyristic acid is a long-chain fatty acid that is a derivative of myristic acid having a hydroxy substituent at C-2. It is a 2-hydroxy fatty acid and a long-chain fatty acid. It is a conjugate acid of a 2-hydroxymyristate.
2-hydroxymyristic acid is a long-chain fatty acid that is a derivative of myristic acid having a hydroxy substituent at C-2. It is a 2-hydroxy fatty acid and a long-chain fatty acid. It is a conjugate acid of a 2-hydroxymyristate.
Brand Name:
Vulcanchem
CAS No.:
2507-55-3
VCID:
VC0190465
InChI:
InChI=1S/C14H28O3/c1-2-3-4-5-6-7-8-9-10-11-12-13(15)14(16)17/h13,15H,2-12H2,1H3,(H,16,17)
SMILES:
CCCCCCCCCCCCC(C(=O)O)O
Molecular Formula:
C14H28O3
Molecular Weight:
244.37 g/mol
DL-alpha-Hydroxymyristic acid
CAS No.: 2507-55-3
Natural Products
VCID: VC0190465
Molecular Formula: C14H28O3
Molecular Weight: 244.37 g/mol
| CAS No. | 2507-55-3 |
|---|---|
| Product Name | DL-alpha-Hydroxymyristic acid |
| Molecular Formula | C14H28O3 |
| Molecular Weight | 244.37 g/mol |
| IUPAC Name | 2-hydroxytetradecanoic acid |
| Standard InChI | InChI=1S/C14H28O3/c1-2-3-4-5-6-7-8-9-10-11-12-13(15)14(16)17/h13,15H,2-12H2,1H3,(H,16,17) |
| Standard InChIKey | JYZJYKOZGGEXSX-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCC(C(=O)O)O |
| Canonical SMILES | CCCCCCCCCCCCC(C(=O)O)O |
| Physical Description | Solid |
| Description | 2-Hydroxymyristic acid, also known as a-hydroxymyristate or a-hydroxy-N-tetradecylate, belongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. 2-Hydroxymyristic acid is considered to be a practically insoluble (in water) and relatively neutral molecule. 2-Hydroxymyristic acid has been primarily detected in urine. Within the cell, 2-hydroxymyristic acid is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. 2-hydroxymyristic acid is a long-chain fatty acid that is a derivative of myristic acid having a hydroxy substituent at C-2. It is a 2-hydroxy fatty acid and a long-chain fatty acid. It is a conjugate acid of a 2-hydroxymyristate. |
| Synonyms | 2-hydroxymyristate 2-hydroxymyristic acid alpha-hydroxymyristic acid |
| PubChem Compound | 1563 |
| Last Modified | Nov 11 2021 |
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